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Compound of Interest

Compound Name: 3-Hydroxybutyronitrile

Cat. No.: B154976 Get Quote

An In-depth Technical Guide on the Safety and Hazards of 3-Hydroxybutyronitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Hydroxybutyronitrile (CAS RN: 4368-06-3), also known as 3-hydroxybutanenitrile or β-

hydroxybutyronitrile, is a bifunctional organic compound containing both a hydroxyl and a nitrile

group.[1][2] It serves as a valuable intermediate in various organic syntheses.[1]

This document provides a comprehensive overview of the known safety and hazard information

for 3-Hydroxybutyronitrile. It is crucial to distinguish this compound from the similarly named

but structurally different 3-Hydroxypropionitrile (Ethylene cyanohydrin, CAS RN: 109-78-4), for

which significantly more safety data is publicly available. The information herein pertains

specifically to 3-Hydroxybutyronitrile unless otherwise noted as a general characteristic of the

aliphatic nitrile class. All handling of this chemical should be conducted with the assumption of

its potential hazards, following strict laboratory safety protocols.

Chemical and Physical Properties
The fundamental physical and chemical properties of 3-Hydroxybutyronitrile are summarized

below.
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Property Value Source(s)

Molecular Formula C₄H₇NO [2]

Molecular Weight 85.10 g/mol [2]

CAS Number 4368-06-3 [2]

Appearance Liquid [1]

Boiling Point 214 °C (lit.) [1]

Density 0.976 g/mL at 25 °C (lit.) [1]

Refractive Index n20/D 1.429 (lit.) [1]

Synonyms
3-hydroxybutanenitrile, beta-

hydroxybutanenitrile
[2]

Hazard Identification and Classification
Based on available data, 3-Hydroxybutyronitrile is classified as an irritant. The Globally

Harmonized System (GHS) classification is detailed in the table below.

Hazard Class Hazard Category Hazard Statement Source(s)

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[2]

Serious Eye

Damage/Eye Irritation
Category 2

H319: Causes serious

eye irritation
[2]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory tract

irritation)

H335: May cause

respiratory irritation
[2]

Primary Hazards:

Skin Irritation: Direct contact with the skin can cause irritation.[2]

Eye Irritation: Can cause serious irritation upon contact with the eyes.[2]
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Respiratory Irritation: Inhalation of vapors or mists may lead to irritation of the respiratory

system.[2]

Toxicological Information
Detailed experimental toxicological studies, such as LD50 (median lethal dose) or LC50

(median lethal concentration) values, for 3-Hydroxybutyronitrile are not available in the

reviewed literature. Its hazard assessment is primarily based on its GHS classification as an

irritant.[2]

While no specific data exists for the metabolism of 3-Hydroxybutyronitrile, it is a general

concern that some nitriles can release hydrogen cyanide (HCN) under certain conditions, such

as upon heating or contact with strong acids, or through metabolic pathways in the body.[3][4]

This is a theoretical risk for the chemical class, and personnel should handle the compound

accordingly.

General Risk Pathway for Aliphatic Nitriles

3-Hydroxybutyronitrile

Potential Hazard Conditions
(e.g., Metabolism, Strong Acid Hydrolysis,

High Temperature)

Exposure to

Potential for Hazardous Byproducts
(e.g., Hydrogen Cyanide)

May lead to
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Click to download full resolution via product page

Caption: General theoretical risk pathway for aliphatic nitriles.

Reactivity and Stability
Chemical Stability: The compound is generally stable under normal laboratory temperatures

and pressures.[3]

Conditions to Avoid: Avoid exposure to high temperatures, strong acids, strong bases, and

strong oxidizing agents.[3][5]

Incompatible Materials: Strong oxidizing agents, acids, and bases.[3][4]

Hazardous Decomposition Products: Thermal decomposition may produce toxic gases and

fumes, including carbon monoxide, carbon dioxide, and nitrogen oxides.[3] Under certain

conditions, the release of hydrogen cyanide is also a possibility.[3][4]

Safe Handling and Exposure Control
A systematic approach is mandatory when handling 3-Hydroxybutyronitrile. Researchers

must familiarize themselves with the hazards via the Safety Data Sheet (SDS) before

commencing any work.
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Start: New Experiment
with 3-Hydroxybutyronitrile

Consult Safety Data Sheet (SDS)

Identify Hazards:
- Skin Irritant (H315)
- Eye Irritant (H319)

- Respiratory Irritant (H335)

Establish Engineering Controls
(e.g., Chemical Fume Hood)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Perform Experiment Following
Standard Operating Procedures

Segregate and Label
Hazardous Waste

Decontaminate Work Area

End of Procedure

Click to download full resolution via product page

Caption: Recommended workflow for safely handling 3-Hydroxybutyronitrile.
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Engineering Controls
Ventilation: All work with 3-Hydroxybutyronitrile should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[5][6]

Safety Equipment: An eyewash station and a safety shower should be readily accessible in

the immediate work area.[7]

Personal Protective Equipment (PPE)
The following PPE should be worn at all times when handling 3-Hydroxybutyronitrile.[5][6]

Protection Type Specification Source(s)

Eye/Face Protection
Chemical safety goggles or a

face shield.
[5][6]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and a lab coat.

Ensure gloves are inspected

before use.

[5][6]

Respiratory Protection

If working outside a fume hood

or if aerosol generation is

likely, a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

should be used.

[6]

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5]

Keep away from incompatible materials such as strong acids, bases, and oxidizing agents.

[5]

First Aid and Emergency Procedures
First Aid Measures
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In case of exposure, immediate action is critical.

Exposure Route First Aid Procedure Source(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, provide

oxygen. If breathing has

stopped, give artificial

respiration. Seek immediate

medical attention.

[7][8][9]

Skin Contact

Immediately remove

contaminated clothing. Flush

the affected area with copious

amounts of water for at least

15 minutes. Seek medical

attention if irritation persists.

[7][8][9]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, lifting the upper and

lower eyelids occasionally.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[7][9]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[7][8][9]

Fire-Fighting Measures
Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon dioxide.

Water spray can be used to cool fire-exposed containers.[4][10]

Specific Hazards: The compound is combustible.[4] Combustion will produce irritating and

toxic fumes, including nitrogen oxides and potentially hydrogen cyanide.[3][11] Containers
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may rupture when heated.[3]

Protective Equipment: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).[11]

Accidental Release Measures
Personal Precautions: Evacuate the area. Wear appropriate personal protective equipment

(PPE), including respiratory protection. Ensure adequate ventilation.[4]

Containment and Cleanup: Absorb the spill with an inert material such as sand, earth, or

vermiculite.[4] Collect the material into a suitable, labeled container for hazardous waste

disposal. Do not allow the substance to enter drains or waterways. Wash the spill area

thoroughly after material pickup is complete.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Hydroxybutyronitrile safety and hazards].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154976#3-hydroxybutyronitrile-safety-and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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